![molecular formula C9H19NO2 B2539253 tert-Butyl diethylcarbamate CAS No. 51170-54-8](/img/structure/B2539253.png)
tert-Butyl diethylcarbamate
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Overview
Description
“tert-Butyl N,N-diethylcarbamate” is a compound with the linear formula C9H19NO2 . It has been used in palladium-catalyzed synthesis .
Synthesis Analysis
The synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives involves the condensation of tert-butyl 2-amino phenylcarbamate with various substituted carboxylic acid in the presence of EDCI and HOBt as a coupling reagent .Molecular Structure Analysis
The molecular structure of “tert-Butyl carbamate” is represented by the formula C5H11NO2 .Chemical Reactions Analysis
The thermal reactions and decomposition characteristics of tert-butyl (2-ethylhexyl) monoperoxy carbonate (TBEC), which is commonly used as a polymerization initiator, have been investigated . The reaction likely proceeds via an enol intermediate .Physical And Chemical Properties Analysis
“tert-Butyl diethylcarbamate” has a molecular weight of 173.253, a density of 0.9±0.1 g/cm3, and a boiling point of 206.3±7.0 °C at 760 mmHg .Scientific Research Applications
Kinetics and Reaction Dynamics
- Gas-phase Elimination Kinetics : The elimination kinetics of tert-butyl N,N-diethylcarbamate, among other carbamates, were studied, showing that the branching of alkyl groups significantly affects the reaction rates. This study is critical in understanding the behavior of tert-butyl diethylcarbamate under various temperature and pressure conditions, which is essential for its application in different chemical processes (Herize et al., 1999).
Organic Synthesis and Chemical Transformations
- Metalation and Alkylation : Research into tert-butyl carbamate derivatives of aminomethyltrialkylsilanes demonstrated their ability to undergo metalation between nitrogen and silicon, followed by reaction with an electrophile. This finding is significant for the development of new synthetic routes in organic chemistry, utilizing this compound as a key intermediate (Sieburth et al., 1996).
- Organic Letters Study : tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been identified as N-(Boc)-protected nitrones. This discovery provides a pathway for their use as building blocks in organic synthesis, indicating the potential of this compound in complex organic compound formation (Guinchard et al., 2005).
Pharmacological and Biochemical Applications
- Enzymatic Kinetic Resolution : The enzymatic kinetic resolution of this compound derivatives was explored, showing high enantioselectivity. This property is particularly useful in synthesizing chiral compounds, a crucial aspect in the development of pharmaceuticals and agrochemicals (Piovan et al., 2011).
Material Science and Nanotechnology
- Nanofiber Construction : Research on benzothizole modified tert-butyl carbazole derivatives revealed that tert-butyl moieties play a critical role in gel formation, leading to the creation of strong blue emissive nanofibers. These nanofibers show potential as fluorescent sensory materials for detecting various acid vapors, demonstrating the application of this compound in nanotechnology and material science (Sun et al., 2015).
Mechanism of Action
Target of Action
It is known that carbamates, a class of compounds to which tert-butyl diethylcarbamate belongs, often interact with enzymes and receptors in the body, altering their function .
Mode of Action
Carbamates typically work by binding to their target enzymes or receptors, thereby modifying their activity . The specific interaction between this compound and its targets, as well as the resulting changes, would need further investigation.
Biochemical Pathways
Carbamates, in general, can influence a variety of biochemical pathways depending on their specific targets
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect how this compound interacts with its targets and exerts its effects .
Safety and Hazards
Future Directions
Biochemical Analysis
Molecular Mechanism
It is possible that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is known that temperature can affect the biodegradation kinetics of tert-butyl alcohol, a related compound
Dosage Effects in Animal Models
The effects of tert-Butyl diethylcarbamate at different dosages in animal models have not been extensively studied. It is known that the effects of many compounds can vary with dosage, with potential threshold effects and toxic or adverse effects at high doses
Metabolic Pathways
It is known that tert-butyl groups in drugs can be metabolized by a number of cytochrome P450 enzymes
Subcellular Localization
It is known that the telomerase reverse transcriptase (TERT), a protein with a tert-butyl group, can localize to the nucleoli within the nucleus
properties
IUPAC Name |
tert-butyl N,N-diethylcarbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO2/c1-6-10(7-2)8(11)12-9(3,4)5/h6-7H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUYMZOKWXOTXHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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